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Compound of Interest

Compound Name: Cholesterol Hydrogen Phthalate

CAS No.: 6732-01-0

Cat. No.: B1581151

Get Quote

Executive Summary
Cholesterol Hydrogen Phthalate (CHP) (CAS: 6732-01-0), also known as cholesteryl

hydrogen phthalate, is a mono-ester derivative of cholesterol and phthalic acid.[1][2] It serves

as a critical model compound in the study of cholesteric (chiral nematic) liquid crystals and has

emerged as a functional building block in pH-sensitive drug delivery systems.

This guide provides a rigorous analysis of its molecular geometry, stereochemical

configuration, and supramolecular behavior. It is designed for researchers requiring high-fidelity

structural data for crystallographic studies, pharmaceutical formulation, or liquid crystal

engineering.[1][2]

Molecular Architecture & Connectivity
CHP is an amphiphilic molecule composed of a rigid, hydrophobic steroid nucleus fused to a

planar, aromatic phthalic acid moiety via an ester linkage.
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Structural Components
Component Description Function

Steroid Nucleus

Tetracyclic

cyclopenta[a]phenanthrene

ring system (Rings A, B, C, D).

[1][2]

Provides structural rigidity and

chirality.[3][4]

Side Chain
Iso-octyl hydrocarbon chain at

C17.[1][2]

Contributes to hydrophobic

interactions and liquid crystal

mesophase stability.

Linker
Ester bond at C3 (

-orientation).

Connects the sterol to the

aromatic headgroup.

Headgroup
o-Carboxybenzoyl group

(Phthalate mono-ester).[1][2]

Provides a free carboxylic acid

for hydrogen bonding and pH

sensitivity (

).[1][2]

Stereochemical Configuration
The biological activity and liquid crystalline properties of CHP are dictated by its specific

stereochemistry. The molecule retains the intrinsic chirality of the cholesterol backbone.

Chiral Centers: 8 distinct stereocenters.[1][2]

Absolute Configuration:

.

Conformation:

Ring A: Chair conformation.[1] The C3-ester bond is in the equatorial position (

), minimizing 1,3-diaxial interactions.[1][2]

Ring B: Half-chair (due to the C5=C6 double bond).[1][2]
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Ring C: Chair.[1][2]

Ring D: Envelope.

Phthalate Moiety: The aromatic ring is planar. The free carboxylic acid group typically

forms intermolecular hydrogen bonds, leading to dimer formation in the crystalline state.

Supramolecular Organization: The Cholesteric
Phase
CHP is the archetypal "cholesteric" liquid crystal.[4] Unlike nematic phases where molecules

align parallel to a director, CHP molecules organize into a helical superstructure due to the

chirality of the steroid backbone.

Helical Twist Mechanism[1][2]
Layering: Molecules align in pseudo-layers with a preferred orientation (director,

).[1][2]

Twist: As one moves perpendicular to the layers, the director rotates by a fixed angle,

forming a helix.

Pitch (

): The distance required for the director to rotate

. The pitch is temperature-dependent, causing the material to selectively reflect light of
different wavelengths (thermochromism).

Visualization of Structural Hierarchy
The following diagram illustrates the transition from molecular connectivity to supramolecular

assembly.
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Figure 1: Structural hierarchy of CHP, from chemical synthesis to liquid crystalline assembly.[1]

[2]

Synthesis & Purification Protocol
Objective: Synthesize high-purity Cholesteryl Hydrogen Phthalate via ring-opening

esterification of phthalic anhydride.

Materials
Reactants: Cholesterol (>99%), Phthalic Anhydride.[1][2]

Solvent/Catalyst: Pyridine (anhydrous).[1][2]
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Workup: Hydrochloric acid (10%), Ethyl Acetate, Ethanol (for recrystallization).[1][2]

Step-by-Step Methodology
Reaction Setup:

Dissolve 0.01 mol of cholesterol and 0.012 mol of phthalic anhydride in 20 mL of

anhydrous pyridine.

Critical Control: Ensure glassware is dry to prevent hydrolysis of the anhydride.

Reflux:

Heat the mixture to reflux (

C) for 4-6 hours. Monitor via TLC (Mobile phase: Hexane/Ethyl Acetate 7:3).[1][2]

Quenching:

Cool the reaction mixture to room temperature.

Pour into 100 mL of ice-cold 10% HCl with vigorous stirring. The pyridine forms a water-

soluble salt, precipitating the crude ester.

Extraction:

Extract the precipitate with Ethyl Acetate (

mL).

Wash the organic layer with water and brine to remove residual acid.

Dry over anhydrous

and evaporate the solvent.

Purification (Recrystallization):

Dissolve the crude solid in hot ethanol.
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Allow to cool slowly to room temperature, then to

C.

Filter the white crystalline needles.

Target Yield: 60-80%.

Target Melting Point:ngcontent-ng-c1989010908="" _nghost-ng-c3017681703=""

class="inline ng-star-inserted">

C.[1][2]

Synthesis Workflow Diagram
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Figure 2: Operational workflow for the synthesis and purification of CHP.[1][2]

Analytical Characterization
To validate the structure and purity of the synthesized CHP, the following spectral signatures

must be confirmed.
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Technique Parameter Diagnostic Signal Interpretation

FT-IR O-H Stretch (Broad)
Carboxylic acid O-H

(Phthalate).[1][2][5]

C=O Stretch Ester carbonyl.

C=O[1][2][5] Stretch

Carboxylic acid

carbonyl (H-bonded).

[1][2][5]

NMR 3.9 ppm Multiplet

H3 proton (shifted

downfield due to

ester).[1][2]

7.5-7.9 ppm Multiplet
Aromatic protons

(Phthalate ring).[1][2]

5.4 ppm Distorted Triplet
Olefinic proton at C6.

[1][2]

Mass Spec 534.8

Molecular ion peak

confirming Formula

.

Applications in Drug Development
CHP is increasingly utilized in smart drug delivery systems due to its pH-sensitivity.[1][2]

Mechanism: The free carboxylic acid group (

) is protonated at physiological pH (7.[1]4) but becomes non-ionized or interacts differently in
acidic environments (e.g., tumor microenvironments, pH < 6.5).[1][2]

Liposomal Formulations: CHP is incorporated into liposomes to trigger the release of

payloads (like Doxorubicin) upon endocytosis into acidic endosomes. The conformational

change of the phthalate group disrupts the lipid bilayer, releasing the drug.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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